8-(2-Phenoxypropanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(2-phenoxypropanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C19H25N3O4/c1-3-11-22-17(24)19(20-18(22)25)9-12-21(13-10-19)16(23)14(2)26-15-7-5-4-6-8-15/h4-8,14H,3,9-13H2,1-2H3,(H,20,25)
• InChI Key: LRQLYTPRFLDCOG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2(CCN(CC2)C(=O)C(C)OC3=CC=CC=C3)NC1=O
• Molecular Formula: C19H25N3O4
• Molecular Weight: 359.4 g/mol

Description

Synthesis Analysis

While the specific synthesis process for “8-(2-Phenoxypropanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione” is not available, related compounds such as cis-8-Methoxy-1,3-diazaspiro[4.5]decane-2,4-dione, a key intermediate in the synthesis of spirotetramat, have been synthesized by catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction with 4-methoxycyclohexan-1-one as raw material.

Scientific Research Applications

Insecticide and Pest Control

Spirotetramat is a second-generation insecticide developed by Bayer CropScience. It exhibits excellent efficacy and safety for crops. Its two-way internal absorption and transport properties allow it to reach any part of the plant, effectively preventing egg hatching and larval development of pests on roots and leaves. .

Broad-Spectrum Activity

Spirotetramat demonstrates broad-spectrum insecticidal efficacy, making it effective against a wide range of pests. .

Agricultural Applications

Farmers use spirotetramat to protect various crops, including fruits, vegetables, and ornamental plants. .

Synthetic Chemistry and Process Optimization

Researchers have optimized spirotetramat synthesis methods to enhance yield and reduce costs. Notably, a high-yield and cost-effective synthesis route has been developed, involving catalytic hydrogenation, oxidation, and Bucherer–Bergs reactions. .

Spiro[4.5]deca-6,9-dien-8-one Derivatives

Spirotetramat serves as a precursor for synthesizing spiro[4.5]deca-6,9-dien-8-one derivatives. .

1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione

A related compound, 1-methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione, has been synthesized via a simple and cost-effective three-step process. .

Mechanism of Action

Target of Action

The primary targets of 8-(2-Phenoxypropanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione are the Receptor-interacting protein kinase 1 (RIPK1) and the Delta Opioid Receptor (DOR) . RIPK1 is a key component of the necroptosis signaling pathway, which is involved in various pathophysiological disorders . DOR, on the other hand, is a potential target for neurological and psychiatric disorders .

Mode of Action

This compound acts as an inhibitor of RIPK1 . Molecular docking analysis suggests that the benzyl groups of the compound are inserted into the bottom of a deep hydrophobic pocket and form T-shaped π–π interactions with His136 . This interaction inhibits the function of RIPK1, thereby affecting the necroptosis signaling pathway . As a DOR agonist, it binds to the orthosteric site of the receptor .

Biochemical Pathways

The compound affects the necroptosis signaling pathway by inhibiting RIPK1 . Necroptosis is a form of programmed cell death that plays a critical role in pathological processes . The compound’s action on DOR also influences the opioid signaling pathway .

Pharmacokinetics

Its efficacy in disease models suggests that it has suitable adme (absorption, distribution, metabolism, and excretion) properties for in vivo applications .

Result of Action

By inhibiting RIPK1, the compound can potentially mitigate necroptosis-related diseases . As a DOR agonist, it has shown anti-allodynic efficacy in a model of inflammatory pain .